6-(Hexyloxy)naphthalene-2-carbonitrile
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Description
6-(Hexyloxy)naphthalene-2-carbonitrile (C₁₇H₁₉NO) is a naphthalene derivative featuring a hexyloxy group (-OC₆H₁₃) at the 6-position and a carbonitrile (-CN) group at the 2-position. This compound is structurally characterized by its naphthalene backbone, which imparts aromatic stability and π-conjugation properties. The hexyloxy substituent introduces hydrophobicity and steric bulk, while the electron-withdrawing carbonitrile group enhances electrophilic reactivity. Such derivatives are often explored in organic synthesis, pharmaceuticals, and materials science due to their tunable electronic and solubility properties.
Properties
CAS No. |
61699-18-1 |
|---|---|
Molecular Formula |
C17H19NO |
Molecular Weight |
253.34 g/mol |
IUPAC Name |
6-hexoxynaphthalene-2-carbonitrile |
InChI |
InChI=1S/C17H19NO/c1-2-3-4-5-10-19-17-9-8-15-11-14(13-18)6-7-16(15)12-17/h6-9,11-12H,2-5,10H2,1H3 |
InChI Key |
SXWTXNMYAUWRDZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCOC1=CC2=C(C=C1)C=C(C=C2)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(Hexyloxy)naphthalene-2-carbonitrile typically involves the alkylation of 6-hydroxynaphthalene-2-carbonitrile with hexyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.
Industrial Production Methods
Industrial production of 6-(Hexyloxy)naphthalene-2-carbonitrile follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for higher yields and purity. The product is then purified using techniques such as recrystallization or column chromatography.
Chemical Reactions Analysis
Types of Reactions
6-(Hexyloxy)naphthalene-2-carbonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding naphthoquinones.
Reduction: Reduction reactions can convert the carbonitrile group to primary amines.
Substitution: Electrophilic aromatic substitution reactions can occur at the naphthalene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) are used.
Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for halogenation or nitration reactions, respectively.
Major Products Formed
Oxidation: Naphthoquinones
Reduction: Primary amines
Substitution: Halogenated or nitrated naphthalene derivatives
Scientific Research Applications
6-(Hexyloxy)naphthalene-2-carbonitrile has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug development due to its unique chemical structure.
Industry: Utilized in the production of advanced materials, such as liquid crystals and organic semiconductors.
Mechanism of Action
The mechanism of action of 6-(Hexyloxy)naphthalene-2-carbonitrile involves its interaction with specific molecular targets and pathways. The carbonitrile group can act as an electrophilic center, facilitating interactions with nucleophilic sites in biological molecules. This can lead to the modulation of various biochemical pathways, potentially resulting in therapeutic effects.
Comparison with Similar Compounds
Structural Comparison
The structural analogs of 6-(Hexyloxy)naphthalene-2-carbonitrile include:
- 6-Methoxy-2-naphthalenecarbonitrile (C₁₂H₉NO): Methoxy (-OCH₃) at the 6-position .
- 2-Methylnaphthalene (C₁₁H₁₀): Methyl (-CH₃) at the 2-position .
- 6-Methoxy-2-naphthaldehyde (C₁₂H₁₀O₂): Methoxy and aldehyde (-CHO) groups .
Key Structural Differences :
| Compound | Substituent at 6-position | Substituent at 2-position | Molecular Weight (g/mol) |
|---|---|---|---|
| 6-(Hexyloxy)naphthalene-2-carbonitrile | Hexyloxy (-OC₆H₁₃) | Carbonitrile (-CN) | 241.34 |
| 6-Methoxy-2-naphthalenecarbonitrile | Methoxy (-OCH₃) | Carbonitrile (-CN) | 183.21 |
| 2-Methylnaphthalene | None | Methyl (-CH₃) | 142.20 |
The hexyloxy group significantly increases hydrophobicity and molecular weight compared to methoxy or methyl analogs.
Physical Properties
Melting Points and Solubility :
The hexyloxy derivative likely has a lower melting point than the methoxy analog due to reduced crystal packing efficiency from the flexible alkyl chain. Its solubility in nonpolar solvents (e.g., hexane) is expected to exceed that of methoxy derivatives.
Toxicological Comparison
- Naphthalene: Classified as a possible human carcinogen (Group 2B) with hematological and respiratory toxicity .
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